Cas no 1361865-98-6 (2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile)

2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile is a halogenated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features multiple chlorine substituents, enhancing its reactivity and suitability as an intermediate in synthetic chemistry. The compound’s pyridine core and nitrile functional group offer versatility for further derivatization, enabling the development of novel bioactive molecules. Its stability under standard conditions and well-defined chemical properties make it a reliable building block for heterocyclic synthesis. Researchers value this compound for its potential in designing targeted inhibitors or active ingredients, particularly in contexts requiring precise molecular modifications. Proper handling and storage are recommended due to its halogenated nature.

2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile structure

1361865-98-6 structure

Product Name:2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile

CAS No:1361865-98-6

MF:C₁₃H₇Cl₃N₂

MW:297.567079782486

CID:4801269

Update Time:2025-06-14

2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile
- Inchi： 1S/C13H7Cl3N2/c14-9-1-2-11(15)10(7-9)12-8(3-5-17)4-6-18-13(12)16/h1-2,4,6-7H,3H2
- InChI Key： XVTNWALITQNCFT-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C1C(=NC=CC=1CC#N)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 327
XLogP3: 4.4
Topological Polar Surface Area: 36.7

2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026001587-250mg	2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile	1361865-98-6	97%	250mg	700.40 USD	2021-05-31
Alichem	A026001587-500mg	2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile	1361865-98-6	97%	500mg	1,068.20 USD	2021-05-31
Alichem	A026001587-1g	2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile	1361865-98-6	97%	1g	1,747.20 USD	2021-05-31

2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile Related Literature

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Additional information on 2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile

2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361865-98-6): A Comprehensive Overview

The compound 2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361865-98-6) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. With its unique molecular structure, this compound serves as a critical intermediate in the development of advanced materials and bioactive molecules. Its pyridine core, coupled with chloro and acetonitrile functional groups, offers versatile reactivity, making it a valuable building block for researchers.

In recent years, the demand for heterocyclic compounds like 2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile has surged, driven by their applications in agrochemicals, pharmaceuticals, and material science. This compound's chlorinated phenyl and pyridine moieties contribute to its stability and reactivity, enabling its use in cross-coupling reactions and other synthetic transformations. Researchers are particularly interested in its potential as a precursor for crop protection agents and drug discovery, aligning with global trends in sustainable agriculture and precision medicine.

The synthesis of 2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Its CAS No. 1361865-98-6 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring its suitability for high-value applications.

From an environmental and safety perspective, 2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile is handled under controlled conditions to minimize risks. Its chlorinated nature necessitates proper disposal protocols, reflecting the growing emphasis on green chemistry and sustainable practices in the chemical industry. This aligns with increasing consumer and regulatory demands for eco-friendly solutions.

In the context of AI-driven drug discovery, compounds like 2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile are being explored for their bioactivity profiles. Computational models predict its interactions with biological targets, accelerating the identification of novel therapeutic candidates. This synergy between computational chemistry and experimental validation underscores its relevance in modern research.

Market trends indicate a rising interest in custom synthesis and contract manufacturing of such niche chemicals, catering to the needs of startups and established firms alike. The compound's patent landscape and intellectual property considerations further highlight its commercial potential, particularly in regions with robust pharmaceutical and agrochemical sectors.

In summary, 2-Chloro-3-(2,5-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361865-98-6) exemplifies the intersection of innovation and practicality in chemical research. Its applications span diverse industries, driven by advancements in synthetic methodologies and a deepening understanding of its molecular properties. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.